Cas no 338759-01-6 (4-Chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide)

4-Chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide is a heterocyclic compound featuring a pyridine core substituted with a trifluoromethyl group, a 1,2,4-triazole moiety, and a 4-chlorophenyl sulfide linkage. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the triazole ring contributes to potential biological activity. The 4-chlorophenyl sulfide moiety further modifies reactivity and binding affinity. Its well-defined synthetic route allows for precise modifications, supporting applications in drug discovery and material science. The compound's stability under standard conditions ensures reliable handling and storage.

4-Chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide structure

338759-01-6 structure

Product Name:4-Chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide

CAS No:338759-01-6

MF:

MW:

CID:4647695

Update Time:2025-06-25

4-Chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide Chemical and Physical Properties

Names and Identifiers

- 4-Chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide

Computed Properties

Exact Mass: 356.011
Monoisotopic Mass: 356.011
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 393
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0

4-Chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C155660-25mg	4-Chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide	338759-01-6		25mg	$ 230.00	2022-06-06
TRC	C155660-50mg	4-Chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide	338759-01-6		50mg	$ 380.00	2022-06-06
Key Organics Ltd	5G-029-1MG	4-chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide	338759-01-6	>90%	1mg	£37.00	2023-09-08
Key Organics Ltd	5G-029-5MG	4-chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide	338759-01-6	>90%	5mg	£46.00	2023-09-08
Key Organics Ltd	5G-029-10MG	4-chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide	338759-01-6	>90%	10mg	£63.00	2023-09-08
Key Organics Ltd	5G-029-0.5G	4-chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide	338759-01-6	>90%	0.5g	£385.00	2023-09-08
Key Organics Ltd	5G-029-1G	4-chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide	338759-01-6	>90%	1g	£770.00	2023-09-08
Key Organics Ltd	5G-029-5G	4-chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide	338759-01-6	>90%	5g	£3080.00	2023-09-08
Key Organics Ltd	5G-029-10G	4-chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide	338759-01-6	>90%	10g	£5775.00	2023-09-08
A2B Chem LLC	AI73983-1mg	3-[(4-chlorophenyl)sulfanyl]-2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)pyridine	338759-01-6	>90%	1mg	$201.00	2024-04-20

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Additional information on 4-Chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide

4-Chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide: A Comprehensive Overview

4-Chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide, with the CAS number 338759-01-6, is a complex organic compound that has garnered significant attention in the fields of agricultural chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a sulfide functional group, a chlorophenyl moiety, and a triazole ring. These structural features contribute to its diverse chemical properties and potential applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the chlorophenyl sulfide precursor. This precursor undergoes a series of transformations, including nucleophilic substitution and cyclization reactions, to yield the final product. The incorporation of the triazole ring is particularly significant, as it enhances the compound's stability and bioactivity. Recent studies have explored alternative synthetic routes to improve the efficiency and scalability of this process, making it more viable for large-scale production.

In terms of application, this compound has shown promise as a potential pesticide. Its ability to inhibit key enzymes in pest species makes it an attractive candidate for agricultural use. Field trials have demonstrated its efficacy in controlling various crop pests without causing significant harm to non-target organisms. Moreover, its low toxicity profile and environmental persistence make it a sustainable option for integrated pest management systems.

Beyond agriculture, this compound has also been investigated for its potential in the pharmaceutical industry. Research indicates that it may possess anti-inflammatory and anti-cancer properties. Preclinical studies have shown that it can inhibit the growth of certain cancer cell lines by targeting specific signaling pathways. These findings suggest that further exploration into its therapeutic applications could lead to the development of novel drug candidates.

The chemical stability of this compound is another area of interest. Studies have shown that it exhibits excellent thermal stability and resistance to oxidative degradation. These properties make it suitable for use in formulations that require prolonged shelf life. Additionally, its solubility characteristics have been optimized through structural modifications, enhancing its bioavailability and delivery potential.

In conclusion, 4-Chlorophenyl 2-(1H-1,2,4-triazol-3-yl)-5-(trifluoromethyl)-3-pyridinyl sulfide represents a versatile compound with wide-ranging applications in both agriculture and medicine. Its unique structure and favorable chemical properties position it as a valuable tool in addressing current challenges in these fields. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.